Cas no 50990-00-6 (1H-Isoindole-1,3(2H)-dione, 2-(9-azabicyclo[6.1.0]non-9-yl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(9-azabicyclo[6.1.0]non-9-yl)-
• CAS No: 50990-00-6
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 1573374
• Update Time: 2024-08-24

1H-Isoindole-1,3(2H)-dione, 2-(9-azabicyclo[6.1.0]non-9-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(9-azabicyclo[6.1.0]non-9-yl)-

• Inchi： 1S/C16H18N2O2/c19-15-11-7-5-6-8-12(11)16(20)18(15)17-13-9-3-1-2-4-10-14(13)17/h5-8,13-14H,1-4,9-10H2
• InChI Key： QSHQPYWIOWGDBH-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1N1C2C1CCCCCC2

Computed Properties

• Exact Mass: 270.13694

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 424.9±28.0 °C(Predicted)
• PSA: 40.39
• pka: -2.59±0.20(Predicted)